2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine

• IUPAC Name: 2-(4-methoxyphenyl)-1,2,4-triazol-3-amine
• InChI: InChI=1S/C9H10N4O/c1-14-8-4-2-7(3-5-8)13-9(10)11-6-12-13/h2-6H,1H3,(H2,10,11,12)
• InChI Key: LHSMGNKCANDQTI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NC=N2)N
• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol

Description

2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine, also known as MPTA, is a triazole compound that has gained significant attention in scientific research due to its potential pharmacological properties. MPTA has been studied for its ability to inhibit the growth of cancer cells, as well as its potential use in treating neurological disorders.

Mechanism of Action

The mechanism of action of 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine is not fully understood. However, studies have shown that 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine can inhibit the activity of various enzymes and proteins that are involved in cancer cell growth and neurological disorders. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has been shown to inhibit the activity of histone deacetylases, which are involved in the epigenetic regulation of gene expression. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has also been shown to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has been shown to have various biochemical and physiological effects. Studies have shown that 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine can induce cell cycle arrest and apoptosis in cancer cells. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has also been shown to inhibit the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine in lab experiments is its ability to inhibit the growth of cancer cells and its potential use in treating neurological disorders. However, 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has some limitations as well. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine. One direction is to further investigate its potential use in cancer therapy. Another direction is to study its potential use in treating other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, more research is needed to fully understand the mechanism of action of 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine and its potential side effects.
Conclusion
In conclusion, 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine is a triazole compound that has gained significant attention in scientific research due to its potential pharmacological properties. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has been studied for its ability to inhibit the growth of cancer cells and its potential use in treating neurological disorders. The synthesis of 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine involves the reaction of 4-methoxyphenyl hydrazine with 3-azido-1-propyne in the presence of copper sulfate and sodium ascorbate. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has been shown to have various biochemical and physiological effects, and more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine involves the reaction of 4-methoxyphenyl hydrazine with 3-azido-1-propyne in the presence of copper sulfate and sodium ascorbate. The reaction yields 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine as a white solid with a melting point of 181-183°C.

Scientific Research Applications

2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has been studied for its potential use in treating various diseases. One of the most promising applications of 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine is its ability to inhibit the growth of cancer cells. Studies have shown that 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine can induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer therapy.
2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine can inhibit the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease. 2-(4-Methoxyphenyl)-1,2,4-triazol-3-amine has also been shown to have neuroprotective effects in animal models of Parkinson's disease.